![molecular formula C13H17N3O2S B7591794 N,N-dimethyl-3-[(4-methylpyrazol-1-yl)methyl]benzenesulfonamide](/img/structure/B7591794.png)
N,N-dimethyl-3-[(4-methylpyrazol-1-yl)methyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dimethyl-3-[(4-methylpyrazol-1-yl)methyl]benzenesulfonamide, also known as MDPB, is a chemical compound that belongs to the class of sulfonamides. It has gained attention in scientific research due to its potential as a therapeutic agent for various diseases.
Mechanism of Action
N,N-dimethyl-3-[(4-methylpyrazol-1-yl)methyl]benzenesulfonamide exerts its pharmacological effects by inhibiting the activity of COX-2, which is responsible for the production of prostaglandins. Prostaglandins are involved in various physiological processes, including inflammation, pain, and fever. By inhibiting COX-2, this compound reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been found to have potential as a therapeutic agent for cancer, diabetes, and cardiovascular diseases. This compound has been shown to inhibit the activity of COX-2, which is responsible for the production of prostaglandins. Prostaglandins are involved in various physiological processes, including inflammation, pain, and fever. By inhibiting COX-2, this compound reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Advantages and Limitations for Lab Experiments
N,N-dimethyl-3-[(4-methylpyrazol-1-yl)methyl]benzenesulfonamide has several advantages for lab experiments. It is easy to synthesize and purify, and it has been shown to have potent pharmacological effects. However, there are also some limitations to its use. This compound is a relatively new compound, and more research is needed to fully understand its pharmacological effects and potential therapeutic applications. Additionally, this compound may have some side effects that need to be further investigated.
Future Directions
There are several future directions for the research on N,N-dimethyl-3-[(4-methylpyrazol-1-yl)methyl]benzenesulfonamide. One potential area of research is the development of this compound as a therapeutic agent for cancer. This compound has been shown to have anti-tumor effects, and further research is needed to fully understand its potential as a cancer treatment. Another potential area of research is the development of this compound as a therapeutic agent for cardiovascular diseases. This compound has been shown to have anti-inflammatory effects, which may be beneficial for the treatment of cardiovascular diseases. Finally, more research is needed to fully understand the pharmacological effects and potential therapeutic applications of this compound.
Synthesis Methods
N,N-dimethyl-3-[(4-methylpyrazol-1-yl)methyl]benzenesulfonamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-methylpyrazole with N,N-dimethyl-3-(chloromethyl)benzenesulfonamide in the presence of a base such as potassium carbonate. The reaction yields this compound in good yield and high purity.
Scientific Research Applications
N,N-dimethyl-3-[(4-methylpyrazol-1-yl)methyl]benzenesulfonamide has been extensively studied for its potential use in the treatment of various diseases. It has been found to have anti-inflammatory, analgesic, and antipyretic properties. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. This compound has also been found to have potential as a therapeutic agent for cancer, diabetes, and cardiovascular diseases.
properties
IUPAC Name |
N,N-dimethyl-3-[(4-methylpyrazol-1-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2S/c1-11-8-14-16(9-11)10-12-5-4-6-13(7-12)19(17,18)15(2)3/h4-9H,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXZAHWCNBVKGFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(N=C1)CC2=CC(=CC=C2)S(=O)(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.